Cas no 2138414-65-8 (6-bromo-9-fluoro-1H,3H,4H,5H-thiopyrano[4,3-b]indole)

• Product Name: 6-bromo-9-fluoro-1H,3H,4H,5H-thiopyrano[4,3-b]indole
• CAS No: 2138414-65-8
• MF: C₁₁H₉BrFNS
• MW: 286.163264036179
• CID: 6281369
• PubChem ID: 165944087
• Update Time: 2025-06-11

6-bromo-9-fluoro-1H,3H,4H,5H-thiopyrano[4,3-b]indole Chemical and Physical Properties

Names and Identifiers

• EN300-742269
• 6-bromo-9-fluoro-1H,3H,4H,5H-thiopyrano[4,3-b]indole
• 2138414-65-8

• Inchi： 1S/C11H9BrFNS/c12-7-1-2-8(13)10-6-5-15-4-3-9(6)14-11(7)10/h1-2,14H,3-5H2
• InChI Key： WDSIYPFPRWHYJX-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C2=C1NC1CCSCC=12)F

Computed Properties

• Exact Mass: 284.96231g/mol
• Monoisotopic Mass: 284.96231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 41.1Ų

Additional information on 6-bromo-9-fluoro-1H,3H,4H,5H-thiopyrano[4,3-b]indole

Introduction to 6-bromo-9-fluoro-1H,3H,4H,5H-thiopyrano[4,3-b]indole (CAS No. 2138414-65-8)

6-bromo-9-fluoro-1H,3H,4H,5H-thiopyrano[4,3-b]indole is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thiopyranobenzodiazepine class and features a fused thiopyran ring system connected to an indole moiety. The presence of both bromo and fluoro substituents enhances its pharmacological potential by influencing its binding affinity and metabolic stability. As of recent advancements in drug discovery, this molecule has been extensively studied for its potential applications in addressing various therapeutic challenges.

The thiopyrano[4,3-b]indole scaffold is particularly intriguing due to its ability to interact with multiple biological targets. Recent studies have highlighted the scaffold's role in modulating neurotransmitter systems, making it a promising candidate for the development of novel psychotropic agents. The bromo and fluoro substituents are strategically positioned to optimize pharmacokinetic properties, including solubility and bioavailability. These features are critical in ensuring that the compound can effectively traverse biological membranes and reach its intended target with minimal degradation.

In the realm of medicinal chemistry, the synthesis of 6-bromo-9-fluoro-1H,3H,4H,5H-thiopyrano[4,3-b]indole has been refined through multi-step organic transformations. The introduction of fluorine at the 9-position significantly enhances the compound's metabolic stability by resisting oxidative degradation. This property is particularly valuable in drug development, where long-term efficacy and safety are paramount. Additionally, the bromo substituent at the 6-position provides a handle for further chemical modifications via cross-coupling reactions, enabling the synthesis of derivatives with tailored pharmacological profiles.

Recent preclinical studies have demonstrated the potential of 6-bromo-9-fluoro-1H,3H,4H,5H-thiopyrano[4,3-b]indole as a modulator of central nervous system (CNS) pathways. Research indicates that this compound may exhibit anxiolytic and antidepressant effects by interacting with serotonin and dopamine receptors. The precise arrangement of the heterocyclic system and substituents allows for selective binding to these targets without significant off-target effects. Such selectivity is a key factor in minimizing side effects and improving patient compliance.

The structural versatility of thiopyranobenzodiazepines has also opened avenues for exploring their applications in oncology. Preliminary findings suggest that derivatives of this class may inhibit the growth of certain cancer cell lines by disrupting key signaling pathways involved in tumor progression. The fluoro substituent plays a crucial role in enhancing the compound's ability to penetrate the blood-brain barrier, which is essential for treating CNS tumors. Further investigation into the mechanism of action is warranted to fully elucidate its potential as an anticancer agent.

The synthesis of 6-bromo-9-fluoro-1H,3H,4H,5H-thiopyrano[4,3-b]indole involves a series of well-established organic reactions, including cyclization, bromination, and fluorination. Advanced synthetic techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to achieve high yields and purity. These methods ensure that the final product meets stringent pharmaceutical standards before proceeding to in vitro and in vivo testing.

One of the most compelling aspects of this compound is its potential for further derivatization. By modifying either the thiopyran or indole rings, researchers can generate a library of analogs with varying pharmacological activities. Such libraries are invaluable in high-throughput screening (HTS) campaigns aimed at identifying lead compounds for drug development. The modular nature of thiopyrano[4,3-b]indole derivatives allows for rapid optimization of key pharmacokinetic properties.

The pharmacological profile of 6-bromo-9-fluoro-1H,3H,4H,5H-thiopyrano[4,3-b]indole has been further explored through computational modeling studies. Molecular docking simulations have revealed that this compound can bind effectively to both serotonin 5-HT1A receptors and dopamine D2 receptors with high affinity. These interactions are consistent with its observed anxiolytic and antidepressant effects in animal models. Computational approaches are increasingly being integrated into drug discovery pipelines to accelerate the identification of promising candidates.

In conclusion,6-bromo-9-fluoro-1H,3H,4H,5H-thiopyrano[4,3-b]indole represents a significant advancement in medicinal chemistry due to its unique structural features and promising pharmacological properties. The strategic placement of bromo and fluoro substituents enhances its metabolic stability and bioavailability while providing opportunities for further chemical modification. Ongoing research into this compound holds great promise for developing novel therapeutic agents targeting CNS disorders and cancer.